Cas no 244193-55-3 (1‐METHYL‐3‐NONYLIMIDAZOLIUM TETRAFLUOROBORATE)

• Product Name: 1‐METHYL‐3‐NONYLIMIDAZOLIUM TETRAFLUOROBORATE
• CAS No: 244193-55-3
• MDL: MFCD19382536
• CID: 1418533
• Update Time: 2025-10-24

1‐METHYL‐3‐NONYLIMIDAZOLIUM TETRAFLUOROBORATE Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazolium, 1-methyl-3-nonyl-, tetrafluoroborate(1-)
• 1‐METHYL‐3‐NONYLIMIDAZOLIUM TETRAFLUOROBORATE
• 1-Methyl-3-nonylimidazolium tetrafluoroborate, >99%

• MDL： MFCD19382536
• Inchi： 1S/C13H25N2.BF4/c1-3-4-5-6-7-8-9-10-15-12-11-14(2)13-15;2-1(3,4)5/h11-13H,3-10H2,1-2H3;/q+1;-1
• InChI Key： TXQICCJINCLCRG-UHFFFAOYSA-N
• SMILES： [B+3]([F-])([F-])([F-])[F-].C(N1C=[N+](C)C=C1)CCCCCCCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1‐METHYL‐3‐NONYLIMIDAZOLIUM TETRAFLUOROBORATE

Comprehensive Overview of 1‐Methyl‐3‐Nonylimidazolium Tetrafluoroborate (CAS No. 244193-55-3)

1‐Methyl‐3‐Nonylimidazolium Tetrafluoroborate (CAS No. 244193-55-3) is a versatile ionic liquid that has garnered significant attention in recent years due to its unique physicochemical properties and broad applicability. As a member of the imidazolium-based ionic liquids family, this compound stands out for its thermal stability, low volatility, and excellent solubility, making it a preferred choice in industries ranging from green chemistry to energy storage.

The growing interest in sustainable solvents and eco-friendly alternatives has propelled 1‐Methyl‐3‐Nonylimidazolium Tetrafluoroborate into the spotlight. Researchers and manufacturers are increasingly exploring its potential in electrolyte formulations for batteries, catalysis, and separation processes. Its non-flammable nature and high thermal stability align perfectly with the global shift toward safer and more efficient chemical solutions.

One of the most frequently searched topics related to this compound is its role in advanced energy storage systems. With the rise of electric vehicles (EVs) and renewable energy technologies, 1‐Methyl‐3‐Nonylimidazolium Tetrafluoroborate is being investigated as a potential electrolyte additive to enhance battery performance and longevity. Its ability to operate under high-temperature conditions without significant degradation makes it a promising candidate for next-generation lithium-ion batteries and supercapacitors.

Another area of interest is its application in green synthesis and catalytic processes. The compound's low vapor pressure and recyclability make it an ideal solvent for reactions that require minimal environmental impact. This aligns with the increasing demand for sustainable chemical processes and circular economy initiatives. Users often search for "ionic liquids in catalysis" or "non-toxic solvents for organic synthesis," highlighting the relevance of this compound in modern chemistry.

From a technical perspective, 1‐Methyl‐3‐Nonylimidazolium Tetrafluoroborate exhibits excellent electrochemical stability, which is critical for applications in electroplating and corrosion inhibition. Its tetrafluoroborate anion contributes to its high conductivity and compatibility with various substrates, making it a valuable component in surface treatment technologies. These properties are often discussed in forums and research papers, addressing common queries such as "ionic liquids for metal deposition" or "high-performance electrolytes."

In the realm of material science, this compound is also being explored for its potential in polymer modification and nanocomposite fabrication. Its ability to act as a plasticizer or dispersion agent opens up new possibilities for creating advanced materials with tailored properties. Searches like "ionic liquids in polymer science" or "nanomaterial synthesis using ionic liquids" reflect the growing curiosity in this niche.

To summarize, 1‐Methyl‐3‐Nonylimidazolium Tetrafluoroborate (CAS No. 244193-55-3) is a multifaceted compound with applications spanning energy storage, catalysis, and material science. Its alignment with sustainability goals and technological advancements ensures its continued relevance in both academic and industrial settings. As research progresses, this ionic liquid is poised to play a pivotal role in shaping the future of green chemistry and innovative materials.